Cas no 1314636-99-1 ((1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine)

• Product Name: (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine
• CAS No: 1314636-99-1
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 6180439
• PubChem ID: 56670425
• Update Time: 2025-05-20

(1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine
• CHEMBL1851845
• EN300-196313
• BDBM50346594
• EN300-1893343
• 788800-01-1
• CHEMBL1795976
• rac-(1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine
• 1314636-99-1
• AKOS026741147

• Inchi： 1S/C9H10BrN/c10-8-4-2-1-3-6(8)7-5-9(7)11/h1-4,7,9H,5,11H2/t7-,9+/m0/s1
• InChI Key： AMHNTDLMRMXDEC-IONNQARKSA-N
• SMILES： BrC1C=CC=CC=1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine

Introduction to (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine (CAS No. 1314636-99-1)

(1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine (CAS No. 1314636-99-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropanamines, which are known for their diverse applications in the synthesis of pharmaceuticals and agrochemicals.

The chiral center in (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine plays a crucial role in its biological activity and reactivity. The presence of the bromine atom on the phenyl ring and the cyclopropane ring introduces additional complexity and versatility to the molecule, making it a valuable building block for various synthetic transformations.

Recent studies have highlighted the importance of chiral cyclopropanamines in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that this compound can be efficiently converted into a series of derivatives with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its potential in antiviral drug development, (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine has also shown promise in other therapeutic areas. A 2022 study in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective inhibition of certain kinases, which are key targets for cancer therapy. The study highlighted the importance of the chiral configuration and the bromine substituent in modulating the biological activity and selectivity of these derivatives.

The synthetic accessibility of (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine has been extensively studied. Various methods have been developed to synthesize this compound with high enantiomeric purity. One notable approach involves asymmetric catalytic reactions using chiral catalysts, which have proven to be highly efficient and scalable for industrial applications. A 2023 review article in the Tetrahedron Asymmetry journal provided a comprehensive overview of these synthetic strategies, emphasizing their practicality and versatility.

The physical and chemical properties of (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine

In terms of safety and handling, it is important to note that while (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine

The future prospects for research involving (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine

In conclusion, (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine